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Compound of Interest

Compound Name: 2-Bromo-3,5-difluorophenol

Cat. No.: B1291640

This technical guide provides a concise overview of the key physicochemical properties of 2-
Bromo-3,5-difluorophenol, a halogenated aromatic compound relevant to researchers,
scientists, and professionals in drug development and organic synthesis.

Physicochemical Data

The fundamental molecular attributes of 2-Bromo-3,5-difluorophenol are summarized below.
This data is essential for stoichiometric calculations, analytical characterization, and
experimental design.

Parameter Value

Molecular Formula C6H3BrrF20[1][2]

Molecular Weight 208.99 g/mol [1][3]
CAS Number 325486-43-9[1][2]

Experimental Applications & Methodologies

While specific, detailed experimental protocols for 2-Bromo-3,5-difluorophenol are proprietary
and depend on the exact application, it is generally utilized as a building block in organic
synthesis. The presence of bromine and fluorine atoms on the phenol ring allows for a variety
of chemical transformations. A generalized workflow for its use in a cross-coupling reaction, a
common application for such halogenated compounds, is outlined below.
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Reactants:
- 2-Bromo-3,5-difluorophenol
- Coupling Partner
- Catalyst (e.g., Palladium)
- Base

Inert Solvent
(e.g., Toluene, THF)

Reaction Mixture

Heating / Stirring
(e.g., 80-120°C)

B. Quench & Isolate

Aqueous Workup
& Extraction

Purification
(e.g., Column Chromatography)

b. Characterize

Final Product

Click to download full resolution via product page

Caption: Generalized workflow for a cross-coupling reaction.
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Logical Relationship of Physicochemical Properties

The molecular formula and the atomic weights of the constituent atoms directly determine the
molecular weight of the compound. This relationship is fundamental to all chemical analysis
and synthesis.

Molecular Formula Atomic Weights
(C6H3BrF20) (C,H, Br,F,0)

Molecular Weight
(208.99 g/mol)
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Caption: Derivation of molecular weight from molecular formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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